Cas no 20585-34-6 ((S)-2-Cyclohexyl-2-hydroxy-phenylacetic Acid)

(S)-2-Cyclohexyl-2-hydroxy-phenylacetic Acid Properties

Names and Identifiers

• (S)-2-Cyclohexyl-2-hydroxy-2-phenylacetic acid
• (S)-2-Cyclohexyl-2-hydroxy-phenylacetic Acid
• (S)-Cyclohexyl-Hydroxy-Phenyl-Acetic Acid
• Benzeneacetic acid, a-cyclohexyl-a-hydroxy-, (aS)-
• (-)-2-Cyclohexyl-2-hydroxy-2-phenylacetic acid
• (RS)-Cyclohexylphenylglycolic acid
• 2-cyclohexylmandelic acid
• A-cyclohexylmandelic acid
• Cyclohexylmandelic acid
• Cyclohexylphenylglycolic acid
• Hexahydrobenzilic acid
• Lespedamine
• alpha-Cyclohexyl-L-mandelic acid
• Cyclohexaneglycolic acid, alpha-phenyl-, (S)-(+)-
• MFCD08061195
• (s)-2-cyclohexyl-2-hydroxy-phenylacetic acid
• (S)-(+)-2-cyclohexyl-2-hydroxy-2-phenylacetic acid
• Cyclohexylphenylglycolic acid, (+)-
• YTRNSQPXEDGWMR-CQSZACIVSA-N
• CYCLOHEXANEGLYCOLIC ACID, .ALPHA.-PHENYL-, (S)-(+)-
• (S)-Cyclohexyl-hydroxy-phenyl-acetic acid
• 20585-34-6
• (S)-CHPGA
• 950K161U77
• UNII-950K161U77
• .ALPHA.-CYCLOHEXYL-L-MANDELIC ACID
• AKOS015899883
• SB47098
• (2S)-2-cyclohexyl-2-hydroxy-2-phenylacetic acid
• (S)-2-Cyclohexyl-2-hydroxy-2-phenylaceticacid
• (+)-cyclohexylphenylglycolic acid
• (alphaS)-alpha-Cyclohexyl-alpha-hydroxy-benzeneacetic Acid
• A814722
• (s)-2-cyclohexyl-2-phenylglycolic acid
• BENZENEACETIC ACID, .ALPHA.-CYCLOHEXYL-.ALPHA.-HYDROXY-, (.ALPHA.S)-
• AC-9256
• SCHEMBL198312
• (S)-(+)-alpha-Phenyl-cyclohexaneglycolic Acid
• NS00116249
• AS-37444
• Benzeneacetic acid, alpha-cyclohexyl-alpha-hydroxy-, (alphaS)-
• CS-0171238
• Q27271720
• +Expand

• MDL： MFCD08061195
• InChIKey： YTRNSQPXEDGWMR-CQSZACIVSA-N
• Inchi： InChI=1S/C14H18O3/c15-13(16)14(17,11-7-3-1-4-8-11)12-9-5-2-6-10-12/h1,3-4,7-8,12,17H,2,5-6,9-10H2,(H,15,16)/t14-/m1/s1
• SMILES： C1=CC=C(C=C1)[C@@](C2CCCCC2)(C(=O)O)O

Computed Properties

• Exact Mass: 234.12564
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 234.126
• Heavy Atom Count: 17
• Complexity: 265
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3
• Topological Polar Surface Area: 57.5A^2

Experimental Properties

• LogP: 2.53910
• PSA: 57.53
• Refractive Index: 1.574
• Boiling Point: 408.6±25.0 °C at 760 mmHg
• Melting Point: 142-143 ºC (dichloromethane hexane )
• Vapor Pressure: 0.0±1.0 mmHg at 25°C
• Flash Point: 215.1±19.7 °C
• Solubility: Very slightly soluble (0.68 g/l) (25 º C),
• Color/Form: White to Yellow Solid
• Density: 1.206±0.06 g/cm3 (20 ºC 760 Torr),